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Compound of Interest

Compound Name: Palatinose

Cat. No.: B3434673

This guide provides crucial safety, handling, and disposal information for Palatinose, also
known as Isomaltulose, tailored for laboratory and research professionals. While Palatinose is
not classified as a hazardous substance under the Globally Harmonized System (GHS),
adherence to standard laboratory safety protocols is essential to ensure a safe working
environment.[1][2][3]

Hazard Identification and Classification

Palatinose is generally considered a non-hazardous substance.[1][2][3] However, as a fine
powder, it may cause mild mechanical irritation to the eyes, skin, and respiratory tract.[4] The
primary physical hazard associated with Palatinose, like many organic powders, is the
potential for dust explosion if fine dust is dispersed in the air in sufficient concentrations near an
ignition source.[3]

Key Safety Considerations:

» Toxicological: The toxicological properties have not been fully investigated, but it is not
classified for acute toxicity, skin/eye irritation, or as a sensitizer.[1][4]

e Incompatibilities: Avoid contact with strong oxidizing agents, as this may cause a violent
reaction.[1][4]

e Hazardous Decomposition: When heated to decomposition, it may produce carbon
monoxide and carbon dioxide.[4]
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure safe handling of Palatinose in a laboratory setting.

Protection Type Equipment Specification Rationale

Safety glasses with side o
_ _ _ To prevent eye irritation from
Eye Protection shields or chemical splash

airborne particles.[4]
goggles.[1]4]

Chemical-resistant gloves )
To prevent skin contact and

Hand Protection (tested according to EN 374). ] o
potential mild irritation.[4]
[11[5]
) Standard laboratory coat or a To protect clothing and skin
Body Protection )
chemical apron.[4] from dust.

A NIOSH/MSHA-approved air-

purifying dust or mist respirator ) )
To prevent inhalation of dust
) ) (e.g., N95) or European ) )
Respiratory Protection _ and potential respiratory tract
Standard EN 149 is necessary =
irritation.[3][4]

when dust formation is likely.[1]

[4]

Operational and Disposal Plans

Handling and Storage Procedures:

e Handling:
o Use in a well-ventilated area.
o Avoid breathing dust, vapor, mist, or gas.[3][4]
o Prevent contact with skin and eyes.[4]

o Take precautions against dust explosion by minimizing dust generation and accumulation.

[3]
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o Keep away from heat, sparks, and open flames.[3][6]

e Storage:
o Store in a cool, dry place.[4]
o Keep containers tightly closed to prevent moisture absorption and contamination.[4]
Spill Response and Disposal:
e Spill Containment:
o Ensure adequate ventilation.[6]
o Avoid generating dust during cleanup.
o Use a vacuum or sweep up the spilled material.[4]
e Disposal:
o Place the collected material into a suitable, labeled container for disposal.[4]

o Dispose of waste in accordance with all applicable local, state, and federal regulations.
Although not classified as hazardous, it should not be released into the environment.[6]

First Aid Measures

While significant health effects are not anticipated, the following first aid measures should be
taken in case of exposure.[1]
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air. If symptoms
like coughing or difficulty breathing occur, seek

medical attention.[4]

Skin Contact

Wash the affected area with plenty of water.[3] If

irritation develops or persists, seek medical aid.

[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4] If eye irritation

persists, consult a specialist.[3]

Ingestion

Rinse the mouth with water. If the person feels

unwell, seek medical attention.[1]

Suantitati . Physical and Chemical :

Property Source
Isomaltulose, 6-O-alpha-D-

Synonyms Glucopyranosyl-D- [4][5]
fructofuranose
C12H22011 (Anhydrous) or

Molecular Formula [1][7]
C12H22011 - H20 (Hydrate)

] ~342.30 g/mol (Anhydrous),

Molecular Weight [11[7]
~360.3 g/mol (Hydrate)
White to pale yellow crystalline

Appearance ) [41[8]
powder or solid

Melting Point 118 -127 °C [519]

Solubility Soluble in water

Visual Workflow Guides
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The following diagrams illustrate the standard procedures for handling Palatinose and
responding to a spill.

Preparation

Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Handling Operations

:

Weigh/Transfer Palatinose
in Ventilated Area
(Avoid Dust Generation)

Use in Experiment

Post-Handling

Clean Work Area &
Decontaminate Equipment

Store in Tightly
Sealed Container
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Click to download full resolution via product page

Caption: Standard operational workflow for handling Palatinose.

mmediate Action

Assess Spill Area
Ensure Ventilation

Don Additional PPE

(Respirator if needed)

Contain Spill

Clean Spill
(Vacuum or Sweep Gently)

Place in Labeled
Waste Container

Decontaminate Area
and Equipment

Click to download full resolution via product page
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Caption: Procedural workflow for responding to a Palatinose spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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